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Compound of Interest

Compound Name: 4-Butoxy-3-nitrobenzoic acid
CAS No.: 4906-28-9
Cat. No.: B1278760

Get Quote

\ J

Technical Whitepaper: Physicochemical Profiling of 4-Butoxy-3-nitrobenzoic Acid

Abstract

4-Butoxy-3-nitrobenzoic acid (CAS 4906-28-9) is a critical intermediate in the synthesis of
local anesthetics and pharmaceutical precursors, specifically those belonging to the class of
dialkylaminoethyl aminobenzoates.[1] This guide provides a rigorous technical analysis of its
physicochemical properties, solid-state characteristics, and synthetic behavior. By synthesizing
experimental data with theoretical principles, this document serves as a foundational reference
for researchers optimizing the handling, purification, and application of this compound in drug
development workflows.

Molecular Identity & Structural Characterization

The physicochemical behavior of 4-Butoxy-3-nitrobenzoic acid is governed by the interplay
between the electron-withdrawing nitro group and the electron-donating butoxy substituent on
the benzoic acid core.
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Parameter Technical Detail

IUPAC Name 4-Butoxy-3-nitrobenzoic acid

CAS Registry Number 4906-28-9

Molecular Formula C11H13NOs

Molecular Weight 239.22 g/mol

SMILES CCCCOC1=C(C=C(C=C1)C(=0)0)[O-]

Crucial: Do not confuse with 3-Butoxy-4-
nitrobenzoic acid (CAS 72101-53-2), the
o intermediate for Oxybuprocaine.[2][3] The 4-
Key Isomer Distinction i ) )
butoxy isomer discussed here is structurally
distinct and possesses different reactivity

profiles.

Electronic Structure & Reactivity

The 3-nitro group exerts a strong inductive (-I) and mesomeric (-M) withdrawing effect, which
increases the acidity of the carboxylic acid relative to non-substituted benzoic acids. However,
the 4-butoxy group acts as a pi-donor (+M), partially mitigating this effect through the aromatic
ring. This "push-pull" electronic system influences the compound's solubility and spectral
signature.

Substituent Effects on Core Ring
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Figure 1: Electronic substituent effects defining the reactivity and acidity of 4-Butoxy-3-
nitrobenzoic acid.

Solid-State Properties
Understanding the solid-state form is essential for process development, particularly in

recrystallization and formulation.

o Physical Appearance: White to light yellow crystalline solid. The yellow tint is characteristic of
nitro-aromatic compounds due to

transitions.

¢ Melting Point:165-167 °C.[4][5]

o Note: Literature values vary slightly depending on solvent of crystallization. The range
165-167 °C is consistent with high-purity material recrystallized from dilute alcohol [1].[5]
Lower values (e.g., 111-114 °C) often indicate the presence of impurities or isomeric
mixtures.

e Crystallinity: Forms stable monoclinic or triclinic needles when crystallized from
ethanol/water mixtures.

Solution-Phase Properties
Solubility Profile

The compound exhibits a "dual-nature" solubility due to the lipophilic butyl chain and the polar
nitro/carboxylic acid groups.
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Solvent Solubility Rating Operational Note

Practically insoluble at neutral

pH. Solubility increases
Water Low (< 0.5 mg/mL) o

significantly at pH > 5 due to

carboxylate formation.

Preferred solvents for
Ethanol/Methanol High recrystallization (often used as

agqueous mixtures).

Suitable for nucleophilic
DMF / DMSO Very High substitution reactions or NMR

analysis.

) Useful for extraction from
Diethyl Ether Moderate o
acidified aqueous layers.

Acidity (pKa)

e Predicted pKa:3.85 £ 0.10.

e Mechanistic Insight: The 3-nitro group stabilizes the carboxylate anion via electron
withdrawal, making it more acidic than benzoic acid (pKa 4.20). However, the 4-butoxy group

provides some electron density back to the ring, preventing the pKa from dropping as low as
3-nitrobenzoic acid (pKa 3.46).

Synthetic Pathway & Impurity Profile

The primary synthesis route involves Nucleophilic Aromatic Substitution (S_NAr), utilizing the
activating nature of the nitro group to displace a leaving group (typically chloride) with a
butoxide nucleophile.

Protocol A: Synthesis via S_NAr

Reaction: 4-Chloro-3-nitrobenzoic acid + Potassium n-butoxide

4-Butoxy-3-nitrobenzoic acid
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» Activation: The 3-nitro group activates the 4-position carbon, making it susceptible to
nucleophilic attack.

o Substitution: Potassium butoxide (generated in situ or added) attacks the 4-position.

o Workup: Acidification precipitates the product.[3]

4-Chloro-3-nitrobenzoic acid

'
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Figure 2: Synthetic workflow for 4-Butoxy-3-nitrobenzoic acid via Nucleophilic Aromatic
Substitution.

Critical Impurities
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e Unreacted Starting Material: 4-Chloro-3-nitrobenzoic acid.[6] Detectable by LC-MS (distinct

isotopic pattern of Cl).

e Hydrolysis Product: 4-Hydroxy-3-nitrobenzoic acid. Formed if moisture is present during the

S_NAr reaction. This impurity significantly alters the melting point and pKa.

Spectral Fingerprinting

For validation of identity, the following spectral features are diagnostic.

Method

Diagnostic Signal

Interpretation

1H-NMR (DMSO-ds)

13.0-13.5 (br s, 1H)

Carboxylic acid proton

(exchangeable).

Aromatic H at C2 (ortho to
NO2z, meta to COOH). Most

8.3 (d, 1H)
deshielded aromatic signal.
8.1 (dd, 1H) Aromatic H at C6.
Aromatic H at C5 (ortho to
7.4 (d, 1H) Butoxy). Shielded by alkoxy
group.
4.2 (t, 2H) protons. Characteristic triplet
S for alkoxy attachment.
IR (KBr) 1680-1700 cm~?

C=0 stretch (Carboxylic acid

dimer).

1530 & 1350 cm™?

N-O asymmetric and

symmetric stretches (Nitro

group).

2800-3100 cm~?

C-H aliphatic stretches (Butyl
chain) + O-H broad stretch.

Handling & Safety (E-E-A-T)
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Hazard Classification:

o Skin/Eye Irritant: Like most nitrobenzoic acids, this compound is irritating to mucous
membranes.

e Handling: Use standard PPE (nitrile gloves, safety goggles). Handle in a fume hood to avoid
dust inhalation.

Storage Stability:
e Store in a cool, dry place.[6]

e Hygroscopicity: Low, but prolonged exposure to high humidity may induce surface hydrolysis
or caking.

 Light Sensitivity: Nitro compounds can darken upon prolonged exposure to UV light; store in
amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12807&PLANT=d__ALF
https://patents.google.com/patent/DE2316495B2/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS3775464A%2Fen
https://www.benchchem.com/product/b1278760/docs?utm_src=pdf-body#4-butoxy-3-nitrobenzoic-acid-physical-properties
https://www.bidepharm.com/products/61873-94-7.html
https://www.ambeed.com/products/72101-53-2.html
https://www.chemsrc.com/en/cas/15560-51-7_855741.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chembk.com%2Fen%2Fchem%2F4-Butoxy-3-nitrobenzoic%2520acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F3-Butoxy-4-nitrobenzoic-acid
https://www.benchchem.com/product/b1278760?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. CAS:61873-94-72-(4-(Benzyloxy)-3-nitrophenyl)acetic acid-££1§[&% [bidepharm.com]

2. 72101-53-2 | 3-Butoxy-4-nitrobenzoic acid | Fluorinated Building Blocks | Ambeed.com
[ambeed.com]

3. 4-Propoxy-3-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
4. chembk.com [chembk.com]

5. US3775464A - Process for preparing 2-dialkylaminoethyl 4-alkoxy-3-aminobenzoates -
Google Patents [patents.google.com]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. DE2316495B2 - PROCESS FOR THE PREPARATION OF 4-HYDROXY-3-
NITROBENZOIC ACID - Google Patents [patents.google.com]

8. 4-Butoxy-3-chlorobenzeneacetic acid | CAS#:15560-51-7 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [4-Butoxy-3-nitrobenzoic acid physical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278760/docs#4-butoxy-3-nitrobenzoic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

